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Compound of Interest

Compound Name: 3-iodo-9H-carbazole

Cat. No. B187380

An In-depth Technical Guide to 3-iodo-9H-carbazole

Introduction

3-iodo-9H-carbazole is an aromatic heterocyclic organic compound that serves as a pivotal
building block in the synthesis of advanced functional materials and complex organic
molecules. Its structure, featuring a carbazole core with a reactive iodine substituent, makes it
a versatile precursor, particularly in the fields of organic electronics and medicinal chemistry.
The presence of the carbon-iodine bond allows for a wide range of post-synthesis modifications
through various cross-coupling reactions, enabling the fine-tuning of molecular properties for
specific applications. This guide provides a comprehensive overview of the structure,
properties, synthesis, and reactivity of 3-iodo-9H-carbazole for researchers, scientists, and
professionals in drug development and materials science.

Chemical Structure and Identifiers

The core of 3-iodo-9H-carbazole is a tricyclic system composed of two benzene rings fused to
a central nitrogen-containing five-membered ring. The iodine atom is substituted at the 3-
position of this carbazole framework.
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Start: Prepare Reactants

Dissolve 9H-carbazole (1 eq) and KI (0.67 qu

in hot glacial acetic acid (100°C)

Add KIOs (0.5 eq) in portions
to the hot solution

Stir the mixture at 100°C for 2 hours

l

Pour the reaction mixture
into water (approx. 5x volume of AcOH)

(Collect the precipitate by filtratioD
(Wash the solid with hot wateD

Recrystallize from a suitable solvent
(e.g., DCM) to afford pure product
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Suzuki-Miyaura\ Buchwald-Hartwig

Coupling Amination
R-B(OR)2 RIR2NH
(Boronic Acid/Ester) (Primary/Secondary Amine)
+ Pd Catalyst + Pd Catalyst
+ Base + Base

3-Aryl/Vinyl-9H-carbazole 3-(R*R2-amino)-9H-carbazole
(C-C bond formation) (C-N bond formation)

Click to download full resolution via product page

¢ To cite this document: BenchChem. [3-iodo-9H-carbazole structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187380#3-iodo-9h-carbazole-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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